Cas no 2580215-09-2 (Methyl 2-(azepan-4-yl)-2-fluoroacetate)

• Product Name: Methyl 2-(azepan-4-yl)-2-fluoroacetate
• CAS No: 2580215-09-2
• MF: C₉H₁₆FNO₂
• MW: 189.227246284485
• CID: 5659656
• PubChem ID: 165888541
• Update Time: 2025-10-23

Methyl 2-(azepan-4-yl)-2-fluoroacetate Chemical and Physical Properties

Names and Identifiers

• 2580215-09-2
• methyl 2-(azepan-4-yl)-2-fluoroacetate
• EN300-27725780
• Methyl 2-(azepan-4-yl)-2-fluoroacetate

• Inchi： 1S/C9H16FNO2/c1-13-9(12)8(10)7-3-2-5-11-6-4-7/h7-8,11H,2-6H2,1H3
• InChI Key： SRALKDPYLOTUDO-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)C1CCNCCC1

Computed Properties

• Exact Mass: 189.11650692g/mol
• Monoisotopic Mass: 189.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-(azepan-4-yl)-2-fluoroacetate

Methyl 2-(Azepan-4-yl)-2-fluoroacetate: An Overview of a Promising Compound (CAS No. 2580215-09-2)

Methyl 2-(azepan-4-yl)-2-fluoroacetate (CAS No. 2580215-09-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential therapeutic uses of methyl 2-(azepan-4-yl)-2-fluoroacetate.

The chemical structure of methyl 2-(azepan-4-yl)-2-fluoroacetate is noteworthy for its combination of a fluorinated acetic acid ester and an azepane ring. The presence of the fluorine atom introduces unique electronic and steric properties that can significantly influence the compound's biological activity. The azepane ring, a seven-membered cyclic amine, adds to the compound's structural complexity and contributes to its potential as a ligand for various biological targets.

The synthesis of methyl 2-(azepan-4-yl)-2-fluoroacetate has been reported in several recent studies. One common approach involves the reaction of 4-azepanone with a fluorinated acetic acid derivative, followed by methylation to form the final ester product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and potential industrial production. The choice of reagents and reaction conditions can be optimized to achieve high yields and purity, which are crucial for further biological evaluation.

In terms of biological activity, methyl 2-(azepan-4-yl)-2-fluoroacetate has shown promising results in various assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. Specifically, this compound has been found to exhibit agonistic or antagonistic effects on specific GPCRs, depending on the receptor subtype and cellular context. These findings suggest that methyl 2-(azepan-4-yl)-2-fluoroacetate could be developed into drugs for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic disorders.

One notable application of methyl 2-(azepan-4-yl)-2-fluoroacetate is in the field of neuroscience. Preclinical studies have shown that this compound can modulate neurotransmitter systems involved in mood regulation and cognitive function. For example, it has been reported to enhance serotonin and dopamine signaling in animal models, which could have implications for the treatment of depression and anxiety disorders. Additionally, preliminary data suggest that methyl 2-(azepan-4-yl)-2-fluoroacetate may have neuroprotective properties, potentially making it useful in the management of neurodegenerative diseases such as Alzheimer's disease.

Beyond its potential as a therapeutic agent, methyl 2-(azepan-4-yl)-2-fluoroacetate also holds value as a research tool. Its unique structure and biological activity make it an excellent probe for studying receptor-ligand interactions and signaling pathways. Researchers can use this compound to gain insights into the mechanisms underlying various physiological processes and disease states. This information can then be leveraged to design more effective drugs with improved efficacy and safety profiles.

In conclusion, methyl 2-(azepan-4-yl)-2-fluoroacetate (CAS No. 2580215-09-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.